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Compound of Interest

Compound Name: 1-(3-Fluoropropyl)azetidin-3-amine

Cat. No.: B7935532 Get Quote

Technical Support Center: 1-(3-
Fluoropropyl)azetidin-3-amine
Welcome to the technical support center for the synthesis and purification of 1-(3-
Fluoropropyl)azetidin-3-amine. This guide is designed for researchers, scientists, and drug

development professionals to navigate the common challenges encountered during the

synthesis of this valuable building block. Our goal is to provide you with in-depth, field-proven

insights to help you improve both the yield and purity of your final product.

Workflow Overview: Synthesis of 1-(3-
Fluoropropyl)azetidin-3-amine
The following diagram illustrates the common two-step synthetic route, starting from

commercially available tert-butyl (azetidin-3-yl)carbamate.
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Step 1: N-Alkylation

Step 2: Boc Deprotection Purification & Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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